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phenylpropan-2-yl)carbamate

CAS No.: 4801-80-3

Cat. No.: B554364

Get Quote

An In-Depth Technical Guide to the Potential Research Applications of Cbz-Protected

Phenylalanine Amide

Introduction
N-Carbobenzyloxy-L-phenylalanine amide (Cbz-L-Phe-NH2) is a derivative of the essential

amino acid L-phenylalanine, featuring a benzyloxycarbonyl (Cbz or Z) protecting group on the

α-amino group and a primary amide at the carboxyl terminus. This unique combination of a

bulky, hydrophobic side chain, a stable and removable protecting group, and a hydrogen-bond-

donating amide moiety makes it a versatile building block in several areas of chemical and

biomedical research. The Cbz group provides stability during multi-step syntheses and can be

readily removed under non-acidic conditions, preserving the integrity of acid-labile

functionalities within a molecule.[1] The C-terminal amide is a common feature in many

biologically active peptides and can influence their conformation, receptor binding, and

pharmacokinetic properties.
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This technical guide provides a comprehensive overview of the synthesis, properties, and

potential research applications of Cbz-protected phenylalanine amide for researchers,

scientists, and drug development professionals. It delves into its utility in peptide synthesis, as

a scaffold for enzyme inhibitors, and in the realm of asymmetric synthesis, supported by

detailed protocols and mechanistic insights.

Part 1: Synthesis and Characterization
Synthetic Route: Amidation of Cbz-L-Phenylalanine
The most common and straightforward method for the synthesis of Cbz-L-phenylalanine amide

is the amidation of its corresponding carboxylic acid, N-Cbz-L-phenylalanine. This involves the

activation of the carboxyl group followed by reaction with an ammonia source.

Experimental Protocol: Synthesis of Cbz-L-Phenylalanine Amide

This protocol is based on standard peptide coupling methodologies.[2]

Activation of Carboxylic Acid: In a round-bottom flask, dissolve N-Cbz-L-phenylalanine (1

equivalent) in an appropriate anhydrous solvent such as dichloromethane (DCM) or

dimethylformamide (DMF). Cool the solution to 0 °C in an ice bath. Add a coupling agent

such as N,N'-dicyclohexylcarbodiimide (DCC, 1.1 equivalents) and an additive to suppress

racemization, such as 1-hydroxybenzotriazole (HOBt, 1.1 equivalents).[3] Stir the mixture at

0 °C for 30 minutes. The formation of a white precipitate (dicyclohexylurea, DCU) will be

observed if DCC is used.

Amidation: To the activated ester solution, add a solution of ammonia in a suitable solvent

(e.g., 0.5 M ammonia in 1,4-dioxane, 2-3 equivalents) dropwise at 0 °C. Allow the reaction to

warm to room temperature and stir for 12-24 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up and Purification:

If DCC was used, filter off the DCU precipitate and wash it with a small amount of the

reaction solvent.

Concentrate the filtrate under reduced pressure.
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Dissolve the residue in a water-immiscible organic solvent like ethyl acetate.

Wash the organic layer sequentially with 5% aqueous citric acid solution, saturated

aqueous sodium bicarbonate solution, and brine.[4]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude Cbz-L-phenylalanine amide by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexane) or by silica gel column chromatography.[3]

Causality Behind Experimental Choices:

Anhydrous Conditions: The coupling reagents are sensitive to moisture, which can hydrolyze

the activated intermediate and reduce the yield.

Low Temperature: The activation and initial coupling steps are performed at 0 °C to minimize

side reactions and prevent racemization of the chiral center.

HOBt Additive: HOBt reacts with the initially formed O-acylisourea intermediate to form a

more stable and less racemization-prone active ester.[2]

Aqueous Washes: The acidic wash removes any unreacted basic components, the basic

wash removes unreacted starting carboxylic acid and HOBt, and the brine wash removes

residual water.

Physicochemical Properties
The physicochemical properties of Cbz-L-phenylalanine amide are crucial for its handling,

storage, and application in various experimental setups.
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Property Value Source

Molecular Formula C17H18N2O3 N/A

Molecular Weight 298.34 g/mol N/A

Appearance White to off-white solid [5][6]

Melting Point

Expected to be higher than

Cbz-L-Phe-OH (85-87 °C) due

to intermolecular hydrogen

bonding of the amide group.

[5][6]

Solubility

Sparingly soluble in water;

soluble in methanol, DMF, and

DCM.

[5][6]

Optical Rotation

Specific rotation is expected to

be similar to related Cbz-L-

phenylalanine derivatives.

[5][7]

Analytical Characterization
The identity and purity of synthesized Cbz-L-phenylalanine amide should be confirmed using

standard analytical techniques:

¹H NMR Spectroscopy: The proton NMR spectrum will show characteristic peaks for the

aromatic protons of the phenylalanine and Cbz groups, the benzylic protons of the Cbz

group, the α- and β-protons of the phenylalanine backbone, and the amide protons.[8]

¹³C NMR Spectroscopy: The carbon NMR will show distinct signals for the carbonyl carbons

(amide and carbamate), the aromatic carbons, and the aliphatic carbons of the molecule.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the calculated molecular weight of the compound.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the N-H stretching of the amide and carbamate, C=O stretching of the amide and carbamate,

and aromatic C-H and C=C stretching.
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High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be used to determine

the enantiomeric purity of the product.

Part 2: Core Research Applications
Peptide Synthesis
Cbz-L-phenylalanine amide is a valuable building block for the synthesis of peptides with a C-

terminal amide. Many naturally occurring peptide hormones and neurotransmitters possess a

C-terminal amide, which often confers resistance to enzymatic degradation by

carboxypeptidases and can be crucial for biological activity.

Workflow: Solid-Phase Peptide Synthesis (SPPS) of a C-terminally Amidated Peptide

The following diagram illustrates the incorporation of Cbz-L-phenylalanine amide as the first

amino acid in the Fmoc/tBu solid-phase peptide synthesis of a hypothetical tripeptide, Phe-Gly-

Ala-NH2. While Cbz protection is more common in solution-phase synthesis, this example

demonstrates the general principle of using a pre-formed amino acid amide. In a typical Fmoc-

based SPPS, a Rink Amide resin would be used to generate the C-terminal amide. However, if

a specific C-terminal amino acid amide is desired as the starting point, it can be coupled to a

suitable resin.

Solid Support Peptide Elongation Final Steps

Linker-Resin 1. Couple
Cbz-Phe-NH2

 2. Deprotect Cbz
(e.g., H2/Pd)

 
3. Couple

Fmoc-Gly-OH

 
4. Fmoc Deprotection

(Piperidine)

 
5. Couple

Fmoc-Ala-OH

 
6. Fmoc Deprotection

(Piperidine)

 
Cleavage from Resin

& Side-Chain Deprotection
 Purified Peptide

(Ala-Gly-Phe-NH2)

 

Click to download full resolution via product page

Caption: Workflow for Solid-Phase Peptide Synthesis.

Enzyme Inhibition
The phenylalanine scaffold is a common motif in the design of inhibitors for various enzymes,

particularly proteases that have a preference for hydrophobic residues in their active sites. Cbz-

L-phenylalanine amide can serve as a starting point for the synthesis of peptidomimetic
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inhibitors. The amide group can be further modified to introduce functionalities that interact with

the enzyme's active site or improve the compound's pharmacokinetic properties. For instance,

derivatives of phenylalanine have been explored as inhibitors for HIV-1 capsid formation and

carbonic anhydrase.[9][10]

Logical Pathway for Inhibitor Design:
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Caption: Drug Discovery Pathway.

Asymmetric Synthesis and Chiral Resolution
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The inherent chirality of Cbz-L-phenylalanine amide makes it a valuable tool in asymmetric

synthesis.

Chiral Auxiliary: The molecule can be used as a chiral auxiliary, where it is temporarily

incorporated into a prochiral molecule to direct a stereoselective reaction. After the desired

stereocenter is created, the auxiliary can be cleaved and recovered. The bulky Cbz and phenyl

groups can effectively shield one face of a reactive center, leading to high diastereoselectivity.

Chiral Resolving Agent: Cbz-L-phenylalanine amide can also be used to resolve racemic

mixtures of carboxylic acids. The amide can react with the racemic acid to form a mixture of

diastereomeric salts. These diastereomers have different physical properties (e.g., solubility)

and can be separated by fractional crystallization or chromatography. Subsequent hydrolysis of

the separated diastereomers yields the enantiomerically pure acids and regenerates the

resolving agent.

Mechanism of Chiral Resolution:
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Caption: Chiral Resolution Process.

Conclusion
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Cbz-protected phenylalanine amide is a multifaceted molecule with significant potential in

various research domains. Its utility as a building block for C-terminally amidated peptides is

well-established in principle. Furthermore, its rigid, chiral scaffold makes it an attractive starting

point for the design of novel enzyme inhibitors and a valuable tool in asymmetric synthesis. The

synthetic accessibility and chemical stability of this compound, coupled with the biological

significance of the phenylalanine moiety, ensure its continued relevance in the fields of

medicinal chemistry, chemical biology, and materials science. Further exploration of its

applications, particularly in the development of peptidomimetics and as a chiral catalyst, is

warranted and promises to yield exciting new discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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